4-[3-ethoxy-4-(pentyloxy)phenyl]-3-(2-hydroxyphenyl)-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C27H33N3O4
• Molecular Weight: 463.6 g/mol
• IUPAC Name: 4-(3-ethoxy-4-pentoxyphenyl)-3-(2-hydroxyphenyl)-5-propyl-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C27H33N3O4/c1-4-7-10-16-34-21-14-13-18(17-22(21)33-6-3)26-23-24(19-11-8-9-12-20(19)31)28-29-25(23)27(32)30(26)15-5-2/h8-9,11-14,17,26,31H,4-7,10,15-16H2,1-3H3,(H,28,29)
• InChI Key: MIFJNCJJXYWCDY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=C(C=C(C=C1)C2C3=C(C(=O)N2CCC)NN=C3C4=CC=CC=C4O)OCC

Description

• This compound is a complex organic molecule with the following structural formula:

  $$\text{C}_{27}\text{H}_{33}\text{N}_3\text{O}_4$$C27​H33​N3​O4​

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• It contains an ethoxy group, a pentyloxy group, and a hydroxyphenyl group, all attached to a central pyrrolopyrazolone ring.
• The compound’s systematic name reflects its substituents and ring structure.

Preparation Methods

• Unfortunately, specific synthetic routes for this compound are not readily available in the literature.
• similar pyrrolopyrazolone derivatives are often synthesized through multistep reactions involving cyclization, substitution, and oxidation.
• Industrial production methods may involve large-scale synthesis using optimized conditions.

Chemical Reactions Analysis

• The compound likely undergoes various reactions due to its functional groups.
• Common reactions include oxidation (e.g., using reagents like KMnO₄), reduction (e.g., with NaBH₄), and substitution (e.g., with halogens).
• Major products depend on the specific reaction conditions and substituents.

Scientific Research Applications

• In chemistry, this compound could serve as a building block for designing new materials or pharmaceuticals.
• In biology, it might be explored for its potential as a drug candidate or as a probe for studying biological processes.
• In medicine, researchers could investigate its pharmacological properties and therapeutic applications.
• In industry, it could find use in fine chemicals or materials production.

Mechanism of Action

• The compound’s mechanism of action would depend on its specific targets.
• It might interact with enzymes, receptors, or other biomolecules, affecting cellular processes.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

• While I don’t have a direct list of similar compounds, we can compare this compound’s structure and properties with related pyrrolopyrazolones.
• Its uniqueness lies in the combination of substituents and the specific arrangement of functional groups.

Remember that this information is based on general knowledge, and specific details may require further research.